Cas no 1355231-60-5 (5-Bromo-2-(4-hydroxy-piperidin-1-yl)-pyrimidine-4-carboxylic acid)

• Product Name: 5-Bromo-2-(4-hydroxy-piperidin-1-yl)-pyrimidine-4-carboxylic acid
• CAS No: 1355231-60-5
• MF: C₁₀H₁₂BrN₃O₃
• MW: 302.124581336975
• CID: 5189102
• Update Time: 2025-05-22

5-Bromo-2-(4-hydroxy-piperidin-1-yl)-pyrimidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-(4-hydroxy-piperidin-1-yl)-pyrimidine-4-carboxylic acid
• 4-Pyrimidinecarboxylic acid, 5-bromo-2-(4-hydroxy-1-piperidinyl)-

• Inchi： 1S/C10H12BrN3O3/c11-7-5-12-10(13-8(7)9(16)17)14-3-1-6(15)2-4-14/h5-6,15H,1-4H2,(H,16,17)
• InChI Key： GTRDQCUAUMGNNY-UHFFFAOYSA-N
• SMILES： C1(N2CCC(O)CC2)=NC=C(Br)C(C(O)=O)=N1

Additional information on 5-Bromo-2-(4-hydroxy-piperidin-1-yl)-pyrimidine-4-carboxylic acid

5-Bromo-2-(4-hydroxy-piperidin-1-yl)-pyrimidine-4-carboxylic acid: A Comprehensive Overview

5-Bromo-2-(4-hydroxy-piperidin-1-yl)-pyrimidine-4-carboxylic acid, also known by its CAS number 1355231-60-5, is a compound of significant interest in the fields of organic chemistry, pharmacology, and materials science. This compound belongs to the class of pyrimidine derivatives, which have been extensively studied due to their diverse biological activities and potential applications in drug development. The structure of this compound is characterized by a pyrimidine ring system with a bromine substituent at position 5, a hydroxypiperidinyl group at position 2, and a carboxylic acid group at position 4. These functional groups contribute to its unique chemical properties and reactivity.

The synthesis of 5-Bromo-2-(4-hydroxy-piperidin-1-yl)-pyrimidine-4-carboxylic acid involves a series of carefully designed organic reactions. Recent advancements in synthetic chemistry have enabled the efficient construction of such complex molecules. For instance, researchers have employed methodologies such as nucleophilic aromatic substitution, palladium-catalyzed cross-coupling reactions, and stereoselective synthesis to assemble this compound. These methods not only enhance the yield but also improve the purity of the final product, making it suitable for various applications.

In terms of biological activity, 5-Bromo-2-(4-hydroxy-piperidin-1-yl)-pyrimidine-4-carboxylic acid has shown promising results in preclinical studies. It has been reported to exhibit potent inhibitory effects on key enzymes involved in inflammatory pathways, making it a potential candidate for anti-inflammatory drug development. Additionally, studies have demonstrated its ability to modulate ion channels, which could be exploited in the treatment of neurological disorders such as epilepsy and chronic pain.

The hydroxypiperidinyl group in this compound plays a crucial role in its pharmacokinetic properties. This group enhances the compound's solubility and bioavailability, which are critical factors for drug efficacy. Recent research has focused on optimizing this group to further improve these properties while maintaining or enhancing its therapeutic potential.

Beyond its pharmaceutical applications, 5-Bromo-2-(4-hydroxy-piperidin-1-yl)-pyrimidine-4-carboxylic acid has also been explored for its potential in materials science. Its pyrimidine core provides a rigid framework that can be utilized in the design of advanced materials such as organic semiconductors and sensors. Researchers have investigated its electronic properties and found that it exhibits favorable charge transport characteristics, which could be harnessed in next-generation electronic devices.

In conclusion, 5-Bromo-2-(4-hydroxy-piperidin-1-yl)-pyrimidine-4-carboxylic acid (CAS No. 1355231-60) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure, coupled with recent advancements in synthetic and analytical techniques, positions it as a valuable tool in both academic research and industrial development. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to make significant contributions to the fields of chemistry and medicine.